1-Benzyl-3-methyl-5-(2-oxo-2-phenylethyl)piperidin-4-one

• CAS No.: 62329-15-1
• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 1-benzyl-3-methyl-5-phenacylpiperidin-4-one
• InChI: InChI=1S/C21H23NO2/c1-16-13-22(14-17-8-4-2-5-9-17)15-19(21(16)24)12-20(23)18-10-6-3-7-11-18/h2-11,16,19H,12-15H2,1H3
• InChI Key: CBTCYUAIWKULQM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(C1=O)CC(=O)C2=CC=CC=C2)CC3=CC=CC=C3

Description

1-Benzyl-3-methyl-5-(2-oxo-2-phenylethyl)piperidin-4-one is a useful research compound. Its molecular formula is C21H23NO2 and its molecular weight is 321.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, cooled solution of 1-benzyl-1,2,3,6-tetrahydro-3-methyl-4-pyrrolidinopyridine (14 g) in dry benzene (50 ml) was added dropwise, in an atmosphere of nitrogen, a solution of phenacyl bromide (10 g) in dry benzene (50 ml). The resulting solution was stirred at room temperature, under nitrogen for 40 hours. Water (100 ml) was added and stirring continued for 1 hour. The organic layer was collected, dried over magnesium sulphate and evaporated to give 17.3 g of the crude product as a red oil.